Cas no 61203-00-7 (Heptanoic acid, 3-cyano-2-oxo-, ethyl ester)

• Product Name: Heptanoic acid, 3-cyano-2-oxo-, ethyl ester
• CAS No: 61203-00-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 488606
• PubChem ID: 71398316
• Update Time: 2025-04-19

Heptanoic acid, 3-cyano-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-cyano-2-oxo-, ethyl ester
• ethyl 3-cyano-2-oxoheptanoate
• DTXSID70819747
• 61203-00-7

• Inchi： 1S/C10H15NO3/c1-3-5-6-8(7-11)9(12)10(13)14-4-2/h8H,3-6H2,1-2H3
• InChI Key： HQAZJRCDEWUPJX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C#N)CCCC)=O)=O

Computed Properties

• Exact Mass: 197.10525
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.16